ethyl 4-{1-methyl-2-[3-(trifluoromethyl)phenyl]ethyl}-1-piperazinecarboxylate

• IUPAC Name: ethyl 4-[1-[3-(trifluoromethyl)phenyl]propan-2-yl]piperazine-1-carboxylate
• InChI: InChI=1S/C17H23F3N2O2/c1-3-24-16(23)22-9-7-21(8-10-22)13(2)11-14-5-4-6-15(12-14)17(18,19)20/h4-6,12-13H,3,7-11H2,1-2H3
• InChI Key: MAZDYNBDMBYPBP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCN(CC1)C(C)CC2=CC(=CC=C2)C(F)(F)F
• Molecular Formula: C17H23F3N2O2
• Molecular Weight: 344.37 g/mol

Description

Ethyl 4-{1-methyl-2-[3-(trifluoromethyl)phenyl]ethyl}-1-piperazinecarboxylate is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is a piperazine derivative and has been found to have a wide range of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of ethyl 4-{1-methyl-2-[3-(trifluoromethyl)phenyl]ethyl}-1-piperazinecarboxylate involves its interaction with the dopamine transporter. This compound binds to the transporter and inhibits the reuptake of dopamine into the presynaptic neuron. This leads to an increase in the concentration of dopamine in the synaptic cleft, which can have a range of effects on neuronal function.
Biochemical and Physiological Effects:
This compound has been found to have a range of biochemical and physiological effects. It has been shown to increase the release of dopamine in the prefrontal cortex and striatum, which can enhance cognitive function and improve motor coordination. In addition, it has also been found to have anxiolytic effects and can reduce anxiety-related behaviors in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using ethyl 4-{1-methyl-2-[3-(trifluoromethyl)phenyl]ethyl}-1-piperazinecarboxylate in lab experiments is its high affinity for the dopamine transporter. This allows for precise control over dopamine levels and can be used to study the effects of dopamine on neuronal function. However, one of the limitations of this compound is its potential for toxicity. It has been found to have a narrow therapeutic window and can be toxic at high doses.

Future Directions

There are several future directions for the study of ethyl 4-{1-methyl-2-[3-(trifluoromethyl)phenyl]ethyl}-1-piperazinecarboxylate. One area of research is the development of more selective dopamine transporter ligands. This could lead to the development of more effective treatments for disorders such as Parkinson's disease and schizophrenia. Another area of research is the study of the anxiolytic effects of this compound. This could lead to the development of new treatments for anxiety disorders that are more effective and have fewer side effects. Finally, the study of the biochemical and physiological effects of this compound could lead to a better understanding of the role of dopamine in neuronal function and could have implications for the development of new treatments for a range of neurological disorders.

Synthesis Methods

The synthesis of ethyl 4-{1-methyl-2-[3-(trifluoromethyl)phenyl]ethyl}-1-piperazinecarboxylate involves the reaction of 1-methyl-2-[3-(trifluoromethyl)phenyl]ethanamine with ethyl chloroformate in the presence of a base catalyst. The reaction proceeds through the formation of an intermediate carbamate, which is subsequently hydrolyzed to yield the desired product. This synthesis method has been well-established in the literature and has been used to produce high yields of this compound.

Scientific Research Applications

Ethyl 4-{1-methyl-2-[3-(trifluoromethyl)phenyl]ethyl}-1-piperazinecarboxylate has been studied for its potential use in scientific research. One of the main applications of this compound is in the field of neuroscience. It has been found to have a high affinity for the dopamine transporter and has been used to study the effects of dopamine on neuronal function. In addition, it has also been found to have anxiolytic effects and has been studied for its potential use in the treatment of anxiety disorders.